1617-53-4

Amentoflavone

In Stock

• CAS RN:
• 1617-53-4

• Formula:
• C30H18O10

• InChI:
• InChI=1S/C30H18O10/c31-15-4-1-13(2-5-15)24-12-23(38)29-21(36)10-20(35)27(30(29)40-24)17-7-14(3-6-18(17)33)25-11-22(37)28-19(34)8-16(32)9-26(28)39-25/h1-12,31-36H

• InChIKey:
• YUSWMAULDXZHPY-UHFFFAOYSA-N

• Amentoflavone is a biflavonoid originally isolated from Selaginella. It has a wide variety of biological effects including antibacterial, antioxidant, antiviral, antidiabetic, and neuroprotective activities. Amentoflavone has antiviral activity against the influenza A subtypes H1N1 and H3N2, influenza B, and herpes simplex virus 1 (EC50s = 3.1 and 4.3, 0.56, and 17.9 µg/ml, respectively). It has antidiabetic effects such that it dose-dependently increases insulin receptor phosphorylation and activation and inhibits hydrolysis of p-nitrophenyl phosphate (p-NPP) catalyzed by protein tyrosine phosphatase 1B (PTP1B;  IC50 = 7.3 µM). Amentoflavone reduces the time mice spend immobile in the forced swim test, a measure of antidepressant efficacy, in a dose-dependent manner.
  Amentoflavone analytical standard provided with w/w absolute assay, to be used for quantitative tit...

1-(2-methoxy-5-methylphenyl)-4-(4-(2-methoxyphenyl)thiazol-2-yl)-1H-1,2,3-triazol-5-amine

In Stock

• CAS RN:
• 1251617-53-4

• Formula:
• C20H19N5O2S

• InChI:
• InChI=1S/C20H19N5O2S/c1-12-8-9-17(27-3)15(10-12)25-19(21)18(23-24-25)20-22-14(11-28-20)13-6-4-5-7-16(13)26-2/h4-11H,21H2,1-3H3

• InChIKey:
• WSGKYBUXJRPAQD-UHFFFAOYSA-N

• 1-(2-methoxy-5-methylphenyl)-4-(4-(2-methoxyphenyl)thiazol-2-yl)-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C20H19N5O2S and its molecular weight is 393.47. The purity is usually 95%.